Cas no 928840-99-7 (2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine)

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine structure

928840-99-7 structure

Product Name:2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine

CAS No:928840-99-7

MF:C₆H₂Cl₂IN₃

MW:313.910650730133

MDL:MFCD11109825

CID:822749

PubChem ID:53302156

Update Time:2024-10-26

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine
- 2,4,5-TRIFLUOROPHENYLACETIC ACID
- 5H-Pyrrolo[3,2-d]pyrimidine,2,4-dichloro-7-iodo
- QC-9946
- 2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine (ACI)
- AC-28342
- OWEXDONXHZLSDA-UHFFFAOYSA-N
- SCHEMBL18040225
- CS-0054642
- DB-079428
- Z1269195169
- SY322424
- DTXSID90693344
- MFCD11109825
- PS-17324
- PB13372
- EN300-115488
- 7-iodo-2,4-dichloro pyrrolo[3,2-d]pyrimidine
- 928840-99-7
- SCHEMBL18056912
- AKOS015901380
- MDL： MFCD11109825
- Inchi： 1S/C6H2Cl2IN3/c7-5-4-3(2(9)1-10-4)11-6(8)12-5/h1,10H
- InChI Key： RDDFXIAEFUSRKU-UHFFFAOYSA-N
- SMILES： ClC1N=C2C(NC=C2I)=C(Cl)N=1

Computed Properties

Exact Mass: 312.86700
Monoisotopic Mass: 312.867
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6A^2
XLogP3: 3

Experimental Properties

Density: 2.337
Refractive Index: 1.8
PSA: 41.57000
LogP: 2.86930

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	123838-1g	2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine, 95+%	928840-99-7	95+%	1g	$710.00	2023-09-06
Chemenu	CM152231-100mg	2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine	928840-99-7	95%+	100mg	$241	2021-08-05
Chemenu	CM152231-250mg	2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine	928840-99-7	95%+	250mg	$373	2021-08-05
Chemenu	CM152231-1g	2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine	928840-99-7	95%+	1g	$746	2021-08-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1125282-100mg	2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine	928840-99-7	98%	100mg	￥48.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1125282-250mg	2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine	928840-99-7	98%	250mg	￥100.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1125282-1g	2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine	928840-99-7	98%	1g	￥411.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1125282-5g	2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine	928840-99-7	98%	5g	￥1972.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1125282-10g	2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine	928840-99-7	98%	10g	￥3296.00	2024-04-25
A2B Chem LLC	AC90345-250mg	2,4-Dichloro-7-iodo-5h-pyrrolo[3,2-d]pyrimidine	928840-99-7	95%	250mg	$16.00	2024-05-20

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Production Method

Production Method 1

63200-54-4

928840-99-7

Reaction Conditions

1.1 Reagents: Tetrahydrofuran , N-Iodosuccinimide ; 7 d, rt

Reference

: C-Functionalization of 9-deazapurines by cross-coupling reactions

Bambuch, Vitezslav; Otmar, Miroslav; Pohl, Radek; Masojidkova, Milena; Holy, Antonin, Tetrahedron, 2007, 63(7), 1589-1601

Production Method 2

63200-54-4

928840-99-7

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Tetrahydrofuran ; 2 h, rt

Reference

: Anticancer Properties of Halogenated Pyrrolo[3,2-d]pyrimidines with Decreased Toxicity via N5 Substitution

Cawrse, Brian M.; Lapidus, Rena S.; Cooper, Brandon; Choi, Eun Yong; Seley-Radtke, Katherine L., ChemMedChem, 2018, 13(2), 178-185

Production Method 3

928840-99-7

Reaction Conditions

Reference

: Preparation of oxodihydropyridopyrimidine derivatives for use as eIF4E inhibitors

, World Intellectual Property Organization, , ,

Production Method 4

63200-54-4

928840-99-7

Reaction Conditions

1.1 Reagents: Ammonium iodide Solvents: Ethanol ; 5 h, rt

Reference

: Electrochemical Direct C-H Halogenation of N-Heteroarenes and Naphthols

Tao, Pan; Li, Yujun; Zheng, Ke, European Journal of Organic Chemistry, 2023, 26(35),

Production Method 5

63200-54-4

928840-99-7

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Tetrahydrofuran ; 2 h, rt

Reference

: Thieno- and pyrrolopyrimidine analogues and prodrugs thereof as anticancer agents and methods of use thereof

, United States, , ,

Production Method 6

63200-54-4

928840-99-7

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Tetrahydrofuran ; 2 h, 21 - 25 °C

Reference

: Thieno- and pyrrolopyrimidine analogues as anticancer agents and methods of use thereof

, United States, , ,

Production Method 7

63200-54-4

928840-99-7

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Tetrahydrofuran ; 2 h, rt

Reference

: Antiproliferative activities of halogenated pyrrolo[3,2-d]pyrimidines

Temburnikar, Kartik W.; Ross, Christina R.; Wilson, Gerald M.; Balzarini, Jan; Cawrse, Brian M.; et al, Bioorganic & Medicinal Chemistry, 2015, 23(15), 4354-4363

Production Method 8

928840-99-7

Reaction Conditions

Reference

: Preparation of pyrimidine acyclic compounds and their derivatives as anti-tumor agents

, China, , ,

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Raw materials

2,4-Dichloro-5H-pyrrolo[3,2-d]pyrimidine

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Preparation Products

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine (928840-99-7)

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:928840-99-7)2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine

Order Number:A859950

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:21

Price ($):254.0

Email:sales@amadischem.com

Product Official Link

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615

928840-99-7 (2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:928840-99-7)2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine

Purity:99%

Quantity:10g

Price ($):254.0

Cas no 928840-99-7 (2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine)

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Pricemore >>

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Raw materials

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Preparation Products

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Suppliers

2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Related Literature

928840-99-7 (2,4-Dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine) Related Products